4-Oxo-2-azetidinecarboxylic acid
Overview
Description
4-Oxo-2-azetidinecarboxylic acid is a four-membered heterocycle . It is an important building block used for various chemical syntheses .
Synthesis Analysis
The crystal structures of 4-Oxo-2-azetidinecarboxylic acid were solved by direct methods using powder synchrotron X-ray diffraction data .Molecular Structure Analysis
The asymmetry of the oxoazetidine and azetidine rings is discussed, along with the hydrogen bonding .Chemical Reactions Analysis
4-Oxo-2-azetidinecarboxylic acid is used in the synthesis of NMDA receptor antagonists, 3-alkyl-L-aspartic acids, and orally active β-lactam inhibitors .Physical And Chemical Properties Analysis
The compound has a molecular weight of 115.09 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 . The topological polar surface area is 66.4 Ų .Scientific Research Applications
Synthesis of NMDA Receptor Antagonists
4-Oxo-2-azetidinecarboxylic acid serves as a crucial building block in the synthesis of NMDA (N-methyl-D-aspartate) receptor antagonists. These compounds are important in the study of neurological processes and diseases, as they can help modulate neuronal activity and have potential therapeutic applications in conditions like Alzheimer’s disease, Parkinson’s disease, and epilepsy .
Creation of 3-Alkyl-L-Aspartic Acids
This compound is also used in the creation of 3-alkyl-L-aspartic acids, which are valuable in medicinal chemistry for their potential roles in neurotransmission and as enzyme inhibitors. Their synthesis can lead to new treatments for a variety of diseases .
Development of Orally Active β-Lactam Inhibitors
Another significant application is in the development of orally active β-lactam inhibitors. These inhibitors are crucial in combating bacterial resistance to antibiotics, particularly in the fight against antibiotic-resistant strains .
Structural Analysis and Crystallography
The orthorhombic crystals of 4-Oxo-2-azetidinecarboxylic acid belong to the P2 1 2 1 2 1 space group, making them interesting subjects for structural analysis and crystallography studies. This can lead to insights into molecular interactions and stability .
Chemical Synthesis Research
As a building block, this compound is used for various chemical syntheses, contributing to the development of new compounds with potential applications across different fields of chemistry and pharmacology .
Study of Strained Four-Membered Heterocycles
The compound’s role as a strained four-membered heterocycle makes it difficult to synthesize but also valuable for studying unfavorable enthalpies of activation and other properties unique to such structures .
Mechanism of Action
Target of Action
4-Oxo-2-azetidinecarboxylic acid is an important building block for the synthesis of NMDA receptor antagonists . NMDA receptors play a crucial role in the central nervous system, particularly in excitatory synaptic transmission and plasticity.
Mode of Action
As a building block for nmda receptor antagonists, it likely interacts with these receptors, potentially inhibiting their activity .
Biochemical Pathways
Given its role in the synthesis of nmda receptor antagonists, it can be inferred that it may influence pathways involving glutamate signaling, synaptic plasticity, and neuronal excitability .
Pharmacokinetics
Its water solubility is reported to be high , which could potentially influence its bioavailability and distribution.
Result of Action
As a precursor to nmda receptor antagonists, it may contribute to the reduction of excitatory synaptic transmission in the central nervous system .
Safety and Hazards
properties
IUPAC Name |
4-oxoazetidine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5NO3/c6-3-1-2(5-3)4(7)8/h2H,1H2,(H,5,6)(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSPMLLKKKHCTBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC1=O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80392950 |
Source
|
| Record name | 4-oxo-2-azetidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Oxo-2-azetidinecarboxylic acid | |
CAS RN |
98019-65-9 |
Source
|
| Record name | 4-oxo-2-azetidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392950 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-oxoazetidine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of determining the crystal structure of 4-oxo-2-azetidinecarboxylic acid?
A1: Determining the crystal structure of (S)-(-)-4-oxo-2-azetidinecarboxylic acid provides valuable insights into the three-dimensional arrangement of its molecules within the crystal lattice []. This information is crucial for understanding the compound's physical and chemical properties, such as its stability, solubility, and potential for forming interactions with other molecules. Furthermore, the study analyzes the asymmetry of the oxoazetidine ring and describes the hydrogen bonding patterns, which are key aspects governing its molecular recognition and potential biological activity.
Q2: How was the crystal structure of 4-oxo-2-azetidinecarboxylic acid determined in this study?
A2: The researchers utilized powder synchrotron X-ray diffraction data and direct methods to solve the crystal structure of both (S)-(-)-4-oxo-2-azetidinecarboxylic acid and 3-azetidinecarboxylic acid []. This technique allows for the determination of the arrangement of atoms within the crystal lattice even when single crystals of sufficient size for traditional X-ray diffraction are not available.
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